Cas no 1203013-85-7 (N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1203013-85-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6537353
• Update Time: 2025-06-03

N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• N-(2-ethoxyphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide

• Inchi： 1S/C15H17N3O3/c1-3-21-13-7-5-4-6-12(13)17-14(19)9-18-10-16-11(2)8-15(18)20/h4-8,10H,3,9H2,1-2H3,(H,17,19)
• InChI Key： GZYSTQJOSBREHD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C=NC(C)=CC1=O

Additional information on N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1203013-85-7)

In the realm of pharmaceutical and organic chemistry, N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1203013-85-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for convenience, belongs to the class of pyrimidine derivatives, which are widely studied for their biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery and development, particularly in targeting specific enzymatic pathways.

The chemical structure of N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide features a pyrimidinone core, a moiety known for its versatility in medicinal chemistry. The presence of the ethoxyphenyl group enhances the compound's lipophilicity, which can influence its pharmacokinetic properties. This characteristic makes it a candidate for further exploration in optimizing drug delivery systems. Recent studies have highlighted the importance of such acetamide derivatives in designing novel therapeutic agents, especially in areas like inflammation and metabolic disorders.

One of the trending topics in the scientific community is the search for small-molecule inhibitors that can modulate protein-protein interactions. N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has been identified as a potential scaffold in this context. Its ability to interact with specific protein domains has sparked interest in its use for targeted therapy. For instance, questions like "How do pyrimidine derivatives affect enzyme inhibition?" or "What are the latest advancements in acetamide-based drug design?" are frequently searched in academic and industry forums, reflecting the growing curiosity around this compound.

From a synthetic chemistry perspective, the preparation of N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide involves multi-step organic reactions, including condensation and acylation processes. The CAS No. 1203013-85-7 serves as a critical identifier for researchers sourcing this compound for experimental purposes. Laboratories focusing on high-throughput screening often include this molecule in their libraries to evaluate its bioactivity against various targets. The compound's stability under physiological conditions further adds to its appeal for in vitro and in vivo studies.

In the context of green chemistry, there is a rising demand for sustainable synthetic routes to produce such specialized chemicals. Researchers are exploring catalytic methods and solvent-free reactions to synthesize N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide with minimal environmental impact. This aligns with the broader industry trend toward eco-friendly pharmaceutical manufacturing, a topic frequently discussed in recent conferences and publications.

Another area of interest is the computational modeling of N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have provided insights into its binding affinities and potential therapeutic indices. Such in silico approaches are invaluable in accelerating the drug discovery pipeline, reducing the need for extensive empirical testing. Searches related to "computational drug design with pyrimidine derivatives" or "acetamide QSAR studies" underscore the relevance of this compound in modern pharmacology.

Looking ahead, the potential applications of N-(2-ethoxyphenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide extend beyond traditional medicine. Its structural motifs are being investigated for use in agrochemicals and material science, showcasing its interdisciplinary utility. As the scientific community continues to unravel its properties, this compound is poised to remain a focal point in both academic and industrial research.